4-[2-(3-hydroxybenzoyl)hydrazino]-4-oxobutanoic acid

• IUPAC Name: 4-[2-(3-hydroxybenzoyl)hydrazinyl]-4-oxobutanoic acid
• InChI: InChI=1S/C11H12N2O5/c14-8-3-1-2-7(6-8)11(18)13-12-9(15)4-5-10(16)17/h1-3,6,14H,4-5H2,(H,12,15)(H,13,18)(H,16,17)
• InChI Key: AUHMMMDHJKHAMI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C(=O)NNC(=O)CCC(=O)O
• Molecular Formula: C11H12N2O5
• Molecular Weight: 252.22 g/mol

Description

4-[2-(3-hydroxybenzoyl)hydrazino]-4-oxobutanoic acid is a chemical compound that has gained significant attention in scientific research because of its potential applications in various fields. This compound is also known as HABA (4-hydroxyazobenzene-2-carboxylic acid) and is commonly used in biochemical assays due to its ability to bind with proteins and enzymes.

Scientific Research Applications

HABA has various applications in scientific research, particularly in the field of biochemistry. It is commonly used as a colorimetric indicator in protein assays, where it binds with proteins and enzymes to form a stable complex that absorbs light at a specific wavelength. This property of HABA makes it an excellent tool for measuring protein concentration in biological samples.

Mechanism of Action

The mechanism of action of HABA involves the formation of a stable complex with proteins and enzymes through hydrogen bonding and hydrophobic interactions. The complex absorbs light at a specific wavelength, which can be measured using a spectrophotometer. The binding of HABA with proteins and enzymes is reversible, and the complex can be dissociated using a denaturant or a change in pH.
Biochemical and Physiological Effects:
HABA has no known biochemical or physiological effects on living organisms. It is a non-toxic compound and is commonly used in biochemical assays without any adverse effects.

Advantages and Limitations for Lab Experiments

The advantages of using HABA in lab experiments include its high sensitivity and specificity for protein and enzyme assays, its stability in a wide range of pH and temperature conditions, and its non-toxic nature. However, the limitations of using HABA include its potential interference with other compounds in biological samples, its limited solubility in water, and its high cost.

Future Directions

There are several future directions for research related to HABA. One potential area of research is the development of new HABA derivatives with improved properties for protein and enzyme assays. Another area of research is the application of HABA in the detection and quantification of other biomolecules, such as nucleic acids and carbohydrates. Additionally, the use of HABA in drug discovery and development is an area of growing interest, as it can be used to screen large libraries of compounds for their binding affinity with proteins and enzymes.

Synthesis Methods

The synthesis of HABA involves the reaction of 4-nitrobenzoyl chloride with 2-aminophenol in the presence of a base. The resulting compound is then reduced to 4-aminobenzoyl-2-hydroxyaniline, which is further reacted with diethyl oxalate to obtain 4-[2-(3-hydroxybenzoyl)hydrazino]-4-oxobutanoic acid.